Cas no 88107-66-8 (1,3-Propanediamine, N-[(3-methylphenyl)methyl]-)

• Product Name: 1,3-Propanediamine, N-[(3-methylphenyl)methyl]-
• CAS No: 88107-66-8
• MF: C₁₁H₁₈N₂
• MW: 178.274022579193
• CID: 644774
• PubChem ID: 17993890
• Update Time: 2025-04-19

1,3-Propanediamine, N-[(3-methylphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediamine, N-[(3-methylphenyl)methyl]-
• N'-[(3-methylphenyl)methyl]propane-1,3-diamine
• DTXSID20592013
• (3-AMINOPROPYL)[(3-METHYLPHENYL)METHYL]AMINE
• AKOS000264952
• N~1~-[(3-Methylphenyl)methyl]propane-1,3-diamine
• 88107-66-8
• SCHEMBL10876835
• N-(3-methylbenzyl)propane-1,3-diamine

• Inchi： 1S/C11H18N2/c1-10-4-2-5-11(8-10)9-13-7-3-6-12/h2,4-5,8,13H,3,6-7,9,12H2,1H3
• InChI Key： NXSZCPBBZUMDNI-UHFFFAOYSA-N
• SMILES： N(CC1C=CC=C(C)C=1)CCCN

Computed Properties

• Exact Mass: 178.146998583g/mol
• Monoisotopic Mass: 178.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38Ų